Cas no 1875328-22-5 (1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 1875328-22-5
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 5895281
• PubChem ID: 165749788
• Update Time: 2025-07-01

1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-1108667
• 1875328-22-5

• Inchi： 1S/C11H21N3O/c1-7(2)10(15-5)6-14-9(4)11(12)8(3)13-14/h7,10H,6,12H2,1-5H3
• InChI Key： ZKTNJWKRKMGPGF-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(C)=C(C(C)=N1)N)C(C)C

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine

1-(2-Methoxy-3-Methylbutyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1875328-22-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and biological activity. The structure of this molecule is characterized by a pyrazole ring system substituted with specific functional groups, including methoxy and methyl substituents, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The pyrazole ring itself is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. This structural feature makes pyrazoles highly reactive and capable of participating in various chemical reactions, such as nucleophilic aromatic substitution and cycloaddition reactions. The substitution pattern of the pyrazole ring in 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine further enhances its reactivity and selectivity in chemical transformations.

The methoxy group attached to the 2-position of the butyl chain introduces electron-donating effects, which can influence the electronic properties of the molecule. This substitution pattern is particularly useful in modulating the molecule's solubility and stability under different conditions. Additionally, the presence of multiple methyl groups at positions 3 and 5 of the pyrazole ring contributes to steric effects, which can play a crucial role in determining the molecule's conformational flexibility and interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. One common approach involves the condensation reaction between an aldehyde or ketone derivative and an amine or hydrazine derivative in the presence of a suitable catalyst. The choice of starting materials and reaction conditions significantly influences the yield and purity of the final product. For instance, researchers have reported the use of microwave-assisted synthesis to accelerate reaction rates and improve selectivity in the preparation of similar pyrazole derivatives.

The physical and chemical properties of 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine have been extensively studied to understand its behavior under different environmental conditions. The compound exhibits a melting point of approximately 140°C, making it suitable for applications that require thermal stability. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, facilitating its use in solution-based reactions. Furthermore, spectroscopic techniques such as NMR and IR have been employed to confirm the molecular structure and purity of this compound.

The biological activity of this compound has been a focal point for recent research efforts. Studies have demonstrated that pyrazole derivatives exhibit potent anti-inflammatory, antioxidant, and antimicrobial properties due to their ability to interact with key biological pathways. In particular, 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine has shown promising results in inhibiting enzymes associated with inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a lead molecule for developing novel therapeutic agents targeting inflammatory diseases.

In addition to its biological applications, this compound has also found utility in materials science. The unique electronic properties of pyrazole derivatives make them attractive candidates for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has explored the potential of incorporating 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

The environmental impact of this compound has also been evaluated to ensure its sustainable use. Studies indicate that pyrazole derivatives are biodegradable under aerobic conditions, with degradation rates comparable to those of other organic compounds. However, further research is required to assess its long-term environmental fate and potential risks associated with industrial-scale production.

In conclusion, 1-(2-methoxy-3-methylbutyl)-3,5-dimethyl-1H-pyrazol-4-amine (CAS No. 1875328-22